Cas no 1803591-29-8 (3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride)

• Product Name: 3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride
• CAS No: 1803591-29-8
• CID: 4616818
• PubChem ID: 86812405
• Update Time: 2025-05-21

3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(pyridin-4-yl)butanoic Acid Hydrochloride
• 3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride

Additional information on 3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride

Recent Advances in the Study of 3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride (CAS: 1803591-29-8)

3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride (CAS: 1803591-29-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small molecule inhibitors targeting various disease pathways. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound has been the subject of several recent investigations due to its unique structural features, which include a pyridine ring and a carboxylic acid group. These functional groups make it a versatile building block for the design of pharmacologically active molecules. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride using a multi-step process that ensures high yield and purity. The study also explored the compound's reactivity, paving the way for its use in the development of more complex derivatives.

Another significant area of research involves the biological evaluation of 3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. For instance, a recent report in Bioorganic & Medicinal Chemistry Letters revealed that the compound acts as a weak inhibitor of a specific kinase involved in the regulation of immune responses. While the inhibitory potency is not yet sufficient for therapeutic use, these findings provide a foundation for further structural optimization.

In addition to its potential as a therapeutic agent, 3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride has also been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study protein-ligand interactions, leveraging its ability to form stable complexes with certain proteins. A study published in ACS Chemical Biology detailed the use of this compound in a fragment-based drug discovery campaign, where it served as a starting point for the identification of novel protein binders. This approach highlights the compound's utility in early-stage drug discovery.

Looking ahead, the future of 3-methyl-2-(pyridin-4-yl)butanoic acid hydrochloride research appears promising. Ongoing studies are focused on improving its synthetic accessibility and exploring its potential in new therapeutic areas, such as oncology and neurodegenerative diseases. Furthermore, advances in computational chemistry are expected to facilitate the design of more potent derivatives, thereby enhancing its pharmacological profile. As the field continues to evolve, this compound is likely to remain a valuable tool for researchers seeking to develop innovative treatments for a range of medical conditions.